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Compound Focus: N-Acryloylglycine

CAS No.: 24599-25-5

Cat. No.: S663276

Introduction and Chemical Identity

N-Acryloylglycine (CAS Registry Number: 24599-25-5) is a specialized organic compound that occupies an
important niche in scientific research, particularly in the fields of polymer chemistry and biomaterial
science. This synthetic molecule belongs to the class of N-acyl-alpha amino acids, which are characterized
by an acyl group attached to the terminal nitrogen atom of an alpha amino acid. The compound's molecular
structure incorporates both acrylic functionality and amino acid characteristics, creating a unique
chemical entity with diverse applications. As a research chemical, N-Acryloylglycine serves as a versatile
building block for developing advanced polymeric materials while also functioning as a reference standard in
metabolic studies. Its balanced hydrophilicity-hydrophobicity profile and reactivity characteristics make

it particularly valuable for creating functional materials with tailored properties for biomedical applications.
The fundamental chemical identity of N-Acryloylglycine is summarized in the following table:

Table 1: Basic Chemical Identification of N-Acryloylglycine
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Property Description

CAS Registry Number 24599-25-5 [1] [2] [3]

Systematic IUPAC Name 2-(prop-2-enamido)acetic acid [2] [4]

Alternative Names N-Acryloylglycine, Acryloyl glycine, 2-Acrylamidoacetic Acid, APAA [2] [3]
[5]

Molecular Formula CsH7NO3 [1] [2] [3]

Average Molecular 129.11 g/mol [1] [4] [5]

Weight

Monoisotopic Mass 129.042593095 g/mol [2]

Structural Characteristics and Properties

Molecular Structure and Key Features

The molecular structure of N-Acryloylglycine contains several functional groups that collectively
determine its chemical behavior and applications. The compound features an acrylamide moiety with a
vinyl group (-CH=CH,) that enables polymerization reactions, a peptide bond (-CONH-) that provides
structural stability, and a terminal carboxylic acid (-COOH) that offers pH-dependent reactivity and
hydrophilicity. This combination allows N-Acryleylglycine to participate in various chemical interactions,
making it valuable for creating functional polymers. The structural flexibility afforded by the glycine
backbone facilitates conformational adaptation when incorporated into polymer networks, while the

carboxylic acid group enables further chemical modifications through esterification or amidation reactions.

The canonical SMILES representation for N-Acryloylglycine is C=CC(=0O)NCC(=0)O [4], which
precisely captures the connectivity of these functional groups. The InChl Key LZCXCXDOGAEFQX-
UHFFFAOYSA-N [2] [3] [4] provides a standardized identifier for database searches and chemical
referencing. Experimental and predicted analytical data reveals several important structural and electronic

parameters:
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e The molecule has a polar surface area of 66.4 A2 [2], indicating moderate polarity

¢ |t contains three rotatable bonds [2], providing conformational flexibility

e Computational predictions suggest it follows the "Rule of Five" [2], indicating good bioavailability
potential

e The carboxylic acid group has a pKa of approximately 3.84 [2], making it partially ionized at
physiological pH

Physical and Chemical Properties

Table 2: Physical, Chemical and Safety Properties of N-Acryloylglycine

Property Value/Description Reference
Melting Point 132-136 °C [5]
Boiling Point 399.74£34.0 °C (Predicted) [5]
Density 1.209+0.06 g/cm? (Predicted) [5]
Experimental 1.21 g/cm?3 (Calculated) [6]
Density

Water Solubility 63.6 g/L (Predicted) [2]
Additional Soluble in DMSO (Slightly), Methanol (Slightly) [5]
Solubility

pKa Value 3.66%0.10 (Predicted) [5]
Flash Point 195.552°C (Calculated) [6]
Physical State Solid [2]
Storage 2-8°C, protected from light [5]
Conditions

Stability Light Sensitive [5]
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Property Value/Description Reference
GHS Hazard H302-H317-H319 (Harmful if swallowed, May cause allergic skin [5]
Codes reaction, Causes serious eye irritation)

The acid dissociation constant (pKa) of approximately 3.66-3.84 [2] [5] indicates N-Acryloylglycine is a
weakly acidic compound that exists predominantly in its deprotonated form at physiological pH. This
property is particularly exploited in pH-responsive drug delivery systems, where the carboxylic acid group
enables swelling changes in response to environmental pH variations. The compound's calculated partition
coefficient (logP) of -0.28 to -0.57 [2] confirms its hydrophilic nature, which contributes to its relatively
high predicted water solubility of 63.6 g/L. [2]. These properties collectively make N-Acryloylglycine
particularly suitable for designing hydrogel systems for biomedical applications, where balanced

hydrophilicity and pH-responsive behavior are crucial for controlled drug release.

Research Applications and Experimental Protocols

Hydrogel Biomaterials for Biomedical Applications

N-Acryloylglycine serves as a key monomer in the development of advanced functional hydrogels with
applications in neuroregeneration, angiogenesis, and drug delivery. The vinyl group in N-Acryloylglycine
enables free radical polymerization, while the glycine moiety contributes to biological compatibility. Recent
research has demonstrated the development of a poly(N-acryloylglycine)-co-(acrylamide)-co-(N-acryloyl-
glutamate) hydrogel [p(NAG-Ac-NAE)] that exhibits exceptional neurogenic and angiogenic properties
[7]. This hydrogel system shows high biodegradability, pH-responsiveness, and remarkable swelling
behavior (6188%), making it suitable for neural tissue engineering applications. The mechanical stability of
this hydrogel (G' = 2.3-2.7 kPa) has proven appropriate for supporting neuronal differentiation, while
demonstrating biocompatibility with HUVEC cells and promoting PC12 cell proliferation (152.7 + 13.7%)
[7].

Table 3: Research Applications of N-Acryloylglycine-Based Materials
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Application Area

Material Format

Key Properties

Research Findings

Neuroregeneration

Drug Delivery

Therapeutic
Delivery

Cancer Research

P(NAG-Ac-NAE)
Hydrogel

poly(N-acryloylglycinate)
& Sodium Alginate
Porous Hydrogel

poly(N-
acryloylglycinamide)
Hydrogel

P(NAG-Ac-NAE)
Hydrogel

Biodegradable, pH-

responsive, Swelling:

6188%, G': 2.3-2.7
kPa

pH/thermo-
responsive, porous
structure

Thermo-responsive,
reversible sol-gel
transition

Selective cytotoxicity

Promotes PC12 cell
proliferation
(152.7+13.7%),
cytocompatible with
HUVECSs, extends neuronal
axons [7]

Controlled caffeine release:
7.2% at pH 2.1 vs 65.3% at
pH 7.4 within 600 min;
enhanced release at 37°C

[8]

Adaptable delivery system
for various active principles
(antibiotics, anticancer
agents, anti-
inflammatories) [9]

Toxic to glioblastoma
(LN229) and triple-negative
breast cancer cells (MDA-
MB-231) [7]

The relationship between N-Acryloylglycine properties and its research applications can be visualized

through the following logical pathway:
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Structural properties of N-Acryloylglycine enabling diverse research applications.

Experimental Protocols and Methodologies

3.2.1 Protocol: Development of Neurogenic p(NAG-Ac-NAE) Hydrogel

The synthesis of poly(N-acryloylglycine)-co-(acrylamide)-co-(N-acryloyl-glutamate) hydrogel for

neuroregeneration applications involves a free radical copolymerization approach [7]:

e« Monomer Preparation: Prepare purified N-acryloylglycine, acrylamide, and N-acryloyl-glutamate
monomers in molar ratios optimized for neural compatibility (specific ratios not provided in search

results)

e Polymerization Initiation: Use ammonium persulfate (APS) as an initiator and
tetramethylethylenediamine (TEMED) as a catalyst to initiate polymerization under inert atmosphere
e Cross-linking: Incorporate N,N'-methylenebisacrylamide (MBA) as a cross-linking agent to create the

three-dimensional network structure

e Swelling Characterization: Determine swelling ratio by immersing dried hydrogel samples in
phosphate buffered saline (PBS) at physiological pH (7.4) and calculating: Swelling Ratio (%) = [(Wq -
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Wq)/Wy] x 100, where Wy is swollen weight and Wy is dry weight

¢ Mechanical Testing: Perform rheological analysis to determine storage modulus (G") and loss
modulus (G") using a rotational rheometer with parallel plate geometry

¢ Biological Evaluation: Assess cytocompatibility using ISO 10993-5 standard, cell proliferation via
MTT assay, and gene expression through RT-PCR analysis of HIF-1a and VEGF isoforms

3.2.2 Protocol: pH/IThermo-Responsive Porous Hydrogel for Drug Delivery

The development of pH/thermo-responsive porous hydrogels from poly(N-acryloylglycinate) and sodium

alginate follows this methodology [8]:

e Polymer Synthesis: Synthesize poly(N-acryloylglycine methyl ester) and poly(N-acryloylglycine
ethyl ester) via free radical polymerization

e Porous Structure Formation: Incorporate CaCO3 particles as pore-forming agent, with HCI
generating CO, bubbles (creating pores) and CaCl, (cross-linking sodium alginate)

e Composite Formation: Combine poly(N-acryloylglycinate) polymers with sodium alginate in aqueous
solution, with CaCO4 content varied to control porosity

e Characterization: Analyze morphology by scanning electron microscopy (SEM), chemical structure
by Fourier transform infrared spectroscopy (FTIR), and thermal properties by differential scanning
calorimetry (DSC)

¢ Drug Release Studies: Load model drug (caffeine) into hydrogel and study release kinetics in PBS
at different pH values (2.1 and 7.4) and temperatures (room temperature and 37°C) using UV-Vis
spectrophotometry

Safety and Commercial Information

Safety and Handling Considerations

N-Acryloylglycine requires careful handling with appropriate safety precautions. The compound has been
classified under the Globally Harmonized System (GHS) with the signal word "Warning" and the
following hazard statements: H302 (Harmful if swallowed), H317 (May cause allergic skin reaction), and

H319 (Causes serious eye irritation) [5]. Key safety considerations include:

e Personal Protective Equipment: Wear appropriate protective gloves, eye protection, and face
protection when handling

¢ Storage Conditions: Store at 2-8°C in a cool, well-ventilated place with container tightly closed

¢ Light Sensitivity: Protect from light, as the compound is light-sensitive [5]
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e Stability: Under recommended storage conditions, the compound exhibits good stability

For laboratory handling, always use in a well-ventilated area and avoid ingestion, inhalation, and contact
with skin and eyes. In case of accidental exposure, specific first aid measures should be followed: If in eyes,
rinse cautiously with water for several minutes; if on skin, wash with plenty of soap and water; if inhaled,
remove to fresh air; and if swallowed, rinse mouth and do NOT induce vomiting. The compound is labeled
with WGK Germany 3 [5], indicating it is highly water-polluting, requiring special attention to prevent

environmental release.

Commercial Availability and Research Applications

N-Acryloylglycine is commercially available from several specialty chemical suppliers, primarily for

research purposes. The pricing varies significantly based on quantity and purity:

Table 4: Commercial Availability of N-Acryloylglycine

Supplier Catalog Number Quantity Price Purity/Notes

Santa Cruz Biotechnology sc-480204 19 $388.00 For research use only [1]
TRC A191390 1lg $145.00

AK Scientific 7288CA 100 mg $372.00 N-Acryloylglycine [5]

AK Scientific 7288CA 500 mg $746.00 N-Acryloylglycine [5]
American Custom Chemicals AAA0006220 5mg $503.83  95.00% Purity [5]
American Custom Chemicals AAA0006220 19 $820.05 95.00% Purity [5]

All commercial sources emphasize that N-Acryloylglycine is "For Research Use Only" and is "Not
Intended for Diagnostic or Therapeutic Use" [1] [4]. Researchers should consult the Certificate of
Analysis for lot-specific data when planning experiments, particularly for quantitative studies where purity is
critical. The significant price wvariations between suppliers reflect differences in purity, analytical

documentation, and quality control measures.
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Conclusion

N-Acryloylglycine represents a versatile chemical building block with significant potential in biomaterial
science and pharmaceutical applications. Its unique structural features—combining polymerizable vinyl
group, amide linkage, and ionizable carboxylic acid—enable the creation of functional materials with
tailored properties. Current research demonstrates promising applications in neuroregenerative hydrogels,

stimuli-responsive drug delivery systems, and tissue engineering scaffolds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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